Cas no 1378816-90-0 (3-(Cyclohex-3-en-1-yl)-2-methylpropanoic acid)

• Product Name: 3-(Cyclohex-3-en-1-yl)-2-methylpropanoic acid
• CAS No: 1378816-90-0
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 5776731
• PubChem ID: 14195755
• Update Time: 2025-06-11

3-(Cyclohex-3-en-1-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL9185685
• 1378816-90-0
• EN300-1852931
• 3-(cyclohex-3-en-1-yl)-2-methylpropanoic acid
• 3-(Cyclohex-3-en-1-yl)-2-methylpropanoic acid

• Inchi： 1S/C10H16O2/c1-8(10(11)12)7-9-5-3-2-4-6-9/h2-3,8-9H,4-7H2,1H3,(H,11,12)
• InChI Key： LJFAPFXLBXXEEI-UHFFFAOYSA-N
• SMILES： OC(C(C)CC1CC=CCC1)=O

Computed Properties

• Exact Mass: 168.115029749g/mol
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 3-(Cyclohex-3-en-1-yl)-2-methylpropanoic acid

Introduction to 3-(Cyclohex-3-en-1-yl)-2-methylpropanoic acid (CAS No. 1378816-90-0)

3-(Cyclohex-3-en-1-yl)-2-methylpropanoic acid (CAS No. 1378816-90-0) is a unique organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound, characterized by its cyclohexene ring and carboxylic acid functional group, exhibits a range of interesting properties that make it a valuable subject of study and development.

The molecular structure of 3-(Cyclohex-3-en-1-yl)-2-methylpropanoic acid is composed of a cyclohexene ring with a double bond at the 3-position, a methyl group attached to the 2-position of the propionic acid chain, and a carboxylic acid group at the terminal end. This configuration imparts specific chemical and physical properties that are crucial for its applications. The cyclohexene ring provides structural rigidity and stability, while the carboxylic acid group offers reactivity and the ability to form various derivatives.

In the realm of pharmaceutical research, 3-(Cyclohex-3-en-1-yl)-2-methylpropanoic acid has shown promise as a potential lead compound for drug development. Recent studies have explored its anti-inflammatory and analgesic properties, which are attributed to its ability to modulate specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in vitro. These findings suggest that 3-(Cyclohex-3-en-1-yl)-2-methylpropanoic acid could be a valuable candidate for further investigation in the treatment of inflammatory diseases.

Beyond its pharmaceutical applications, 3-(Cyclohex-3-en-1-yl)-2-methylpropanoic acid has also been studied for its potential use in materials science. Its unique molecular structure makes it an attractive building block for the synthesis of advanced materials with tailored properties. For example, researchers at the University of California have utilized this compound as a monomer in the polymerization process to create novel polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in industries such as automotive, aerospace, and electronics.

The synthetic versatility of 3-(Cyclohex-3-en-1-yl)-2-methylpropanoic acid is another key aspect that has driven its popularity among chemists. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One notable method involves the catalytic hydrogenation of a corresponding unsaturated precursor followed by selective oxidation to introduce the carboxylic acid group. This approach not only simplifies the synthesis but also allows for easy scale-up in industrial settings.

In addition to its direct applications, 3-(Cyclohex-3-en-1-yl)-2-methylpropanoic acid serves as an important intermediate in the synthesis of other valuable compounds. For instance, it can be used as a starting material for the preparation of chiral derivatives, which are crucial in asymmetric synthesis and drug development. The ability to introduce chirality at specific positions within the molecule opens up new avenues for creating enantiomerically pure compounds with enhanced biological activity.

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. Studies on the biodegradability and ecotoxicity of 3-(Cyclohex-3-en-1-yl)-2-methylpropanoic acid have shown promising results. Research conducted by environmental scientists at Stanford University indicated that this compound exhibits good biodegradability under aerobic conditions and has low toxicity to aquatic organisms. These findings suggest that it can be used safely in various industrial processes without significant environmental concerns.

In conclusion, 3-(Cyclohex-3-en-1-yl)-2-methylpropanoic acid (CAS No. 1378816-90-0) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and versatile synthetic properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, it is likely that this compound will play an increasingly important role in advancing various scientific fields.